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Compound of Interest

Compound Name: 5-Chloro-2-fluorobenzaldehyde

Cat. No.: B1350544

CAS Number: 96515-79-6
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Chloro-2-fluorobenzaldehyde,
a key building block in modern organic synthesis. It is intended to serve as a valuable resource
for researchers, chemists, and professionals involved in drug discovery and development,
offering detailed information on its properties, synthesis, and applications.

Physicochemical Properties

5-Chloro-2-fluorobenzaldehyde is a halogenated aromatic aldehyde that is a solid at room
temperature.[1][2] Its chemical structure, featuring a reactive aldehyde group ortho to a fluorine
atom and a chlorine atom in the para position, makes it a versatile intermediate in the synthesis
of a wide range of complex molecules.[1]

Table 1: Physicochemical Data of 5-Chloro-2-fluorobenzaldehyde
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Property Value Source(s)
CAS Number 96515-79-6 [11[3]
Molecular Formula C7H4CIFO [1][4]
Molecular Weight 158.56 g/mol [1]
Appearance White to off-white crystalline 1]
solid

Melting Point 34-39 °C [1]

Boiling Point 210.1 £ 20.0 °C at 760 mmHg [1]

Purity >97% [4115]

Synthesis and Experimental Protocols

The primary route for the synthesis of 5-Chloro-2-fluorobenzaldehyde involves the
formylation of 4-chloro-1-fluorobenzene. While specific patented methods may vary, a general
approach involves the use of a strong base and a formylating agent.

Experimental Protocol: Synthesis of 5-Chloro-2-fluorobenzaldehyde
Materials:

4-Chloro-1-fluorobenzene

e Anhydrous tetrahydrofuran (THF)

e n-Butyllithium (n-BuLi) in hexanes

¢ N,N-Dimethylformamide (DMF)

o Diethyl ether

o Saturated aqueous ammonium chloride (NH4Cl) solution

e Anhydrous magnesium sulfate (MgSQOa)

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.chemimpex.com/products/45136
https://store.apolloscientific.co.uk/product/5-chloro-2-fluorobenzaldehyde
https://www.chemimpex.com/products/45136
https://www.aobchem.com/5-chloro-2-fluorobenzaldehyde.html
https://www.chemimpex.com/products/45136
https://www.chemimpex.com/products/45136
https://www.chemimpex.com/products/45136
https://www.chemimpex.com/products/45136
https://www.aobchem.com/5-chloro-2-fluorobenzaldehyde.html
https://www.bocsci.com/product/5-chloro-2-fluorobenzaldehyde-cas-96515-79-6-333478.html
https://www.benchchem.com/product/b1350544?utm_src=pdf-body
https://www.benchchem.com/product/b1350544?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1350544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Standard laboratory glassware for reactions under inert atmosphere

Procedure:

e A solution of 4-chloro-1-fluorobenzene in anhydrous THF is prepared in a flame-dried, three-

necked flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet.
e The solution is cooled to -78 °C in a dry ice/acetone bath.

e n-Butyllithium in hexanes is added dropwise to the stirred solution, maintaining the
temperature below -70 °C. The reaction mixture is stirred at this temperature for 2 hours.

e N,N-Dimethylformamide (DMF) is then added dropwise, ensuring the temperature does not
exceed -65 °C. The mixture is stirred for an additional 3 hours at -78 °C.

e The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium

chloride.

e The mixture is allowed to warm to room temperature, and the aqueous layer is extracted with

diethyl ether.

o The combined organic layers are washed with brine, dried over anhydrous magnesium
sulfate, and filtered.

e The solvent is removed under reduced pressure, and the crude product is purified by
vacuum distillation or column chromatography on silica gel to yield 5-Chloro-2-
fluorobenzaldehyde.

Applications in Pharmaceutical and Agrochemical
Synthesis

5-Chloro-2-fluorobenzaldehyde is a valuable intermediate in the synthesis of a variety of
biologically active molecules, including pharmaceuticals and agrochemicals.[1] Its unique
substitution pattern allows for the introduction of specific functionalities that can enhance the
biological activity and pharmacokinetic properties of the final compounds.[1][6]
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One notable application is in the synthesis of 2-amino-5-chloro-2'-fluorobenzophenone, a key
precursor for several benzodiazepine drugs, which are widely used for their anxiolytic, sedative,
and anticonvulsant properties.[7]

Caption: Synthetic workflow from 5-Chloro-2-fluorobenzaldehyde to a benzodiazepine core.

Spectral Data

Table 2: NMR Spectral Data for 5-Chloro-2-fluorobenzaldehyde

Chemical Shift (5, Lo Coupling Constant
Nucleus Multiplicity
ppm) (3, Hz)
1H NMR 10.3 (CHO) s
7.8 (Ar-H) dd J=6.4,24Hz
7.6 (Ar-H) ddd J=88,4.4,24Hz
7.2 (Ar-H) t J=8.8Hz

187.5 (d, J=4.0 Hz,
CHO)

13C NMR

163.0 (d, J=260.0 Hz,
C-F)

134.5 (d, J=9.0 Hz, C-
H)

130.0 (d, J=4.0 Hz, C-
H)

126.0 (d, J=10.0 Hz,
C-Cly

123.0 (d, J=25.0 Hz,
C-CHO)

117.5 (d, J=22.0 Hz,
C-H)
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Note: NMR data is predicted and may vary based on solvent and experimental conditions.

Safety and Handling

5-Chloro-2-fluorobenzaldehyde is classified as harmful if swallowed and may cause skin,
eye, and respiratory irritation.[4]

Table 3: GHS Hazard Information

Hazard Statement Code
Harmful if swallowed H302
Causes skin irritation H315
Causes serious eye irritation H319
May cause respiratory irritation H335

Precautionary Measures:

Wear protective gloves, clothing, eye, and face protection.

Use only in a well-ventilated area.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash skin thoroughly after handling.

Store in a cool, dry, and well-ventilated place under an inert atmosphere.[5]

Logical Relationships in Synthesis

The reactivity of 5-Chloro-2-fluorobenzaldehyde is governed by the interplay of its functional
groups. The aldehyde group is susceptible to nucleophilic attack, while the aromatic ring can
undergo electrophilic or nucleophilic substitution, with the directing effects of the halogen
substituents playing a crucial role.
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Reactivity of 5-Chloro-2-fluorobenzaldehyde
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Caption: Key reactivity and directing effects for 5-Chloro-2-fluorobenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-Chloro-2-fluorobenzaldehyde: A Technical Guide for
Chemical Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1350544#5-chloro-2-fluorobenzaldehyde-cas-
number-96515-79-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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